Endothelin-3, human, mouse, rabbit, rat TFA

GPCR pharmacology Endothelin receptor selectivity Vascular biology

Research into ETB receptor pharmacology is often confounded by ET-1's dual ETA/ETB activation or synthetic agonists lacking full endogenous signaling fidelity. Endothelin-3 TFA solves this as a naturally occurring 21-aa bicyclic peptide with intrinsic ~100-fold ETB versus ETA selectivity. - **Functional selectivity:** 10 nM concentration activates ETB-dependent vasorelaxation/NO release without ETA-mediated contraction in native vessels. - **Translational consistency:** 100% sequence identity across human, mouse, rat, rabbit - single batch supports multi-species programs. - **Structural suitability:** Co-crystallized with human ETB receptor; defined disulfide bridges (Cys1-Cys15, Cys3-Cys11) for cryo-EM/NMR/SPR studies. Supplied as lyophilized TFA salt (≥97% HPLC), soluble in water, stored at -20°C.

Molecular Formula C122H168F3N26O35S4+
Molecular Weight 2744.1 g/mol
Cat. No. B15605477
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameEndothelin-3, human, mouse, rabbit, rat TFA
Molecular FormulaC122H168F3N26O35S4+
Molecular Weight2744.1 g/mol
Structural Identifiers
InChIInChI=1S/C120H166N26O33S4.C2HF3O2/c1-11-62(7)97(116(173)136-87(120(177)178)49-70-53-125-77-25-17-16-24-75(70)77)143-117(174)98(63(8)12-2)142-110(167)86(52-95(156)157)133-104(161)80(44-60(3)4)129-107(164)84(50-71-54-124-59-126-71)132-111(168)88-56-181-180-55-76(123)101(158)144-99(64(9)147)118(175)139-89-57-182-183-58-90(113(170)141-96(61(5)6)115(172)135-82(47-68-30-36-73(150)37-31-68)105(162)130-81(106(163)138-88)46-67-28-34-72(149)35-29-67)137-103(160)79(40-41-93(152)153)128-102(159)78(26-18-20-42-121)127-108(165)85(51-94(154)155)134-114(171)91(27-19-21-43-122)146(179)92(48-69-32-38-74(151)39-33-69)140-119(176)100(65(10)148)145-109(166)83(131-112(89)169)45-66-22-14-13-15-23-66;3-2(4,5)1(6)7/h13-17,22-25,28-39,53-54,59-65,76,78-92,96-100,125,147-148H,11-12,18-21,26-27,40-52,55-58,121-123H2,1-10H3,(H26-,124,126,127,128,129,130,131,132,133,134,135,136,137,138,139,140,141,142,143,144,145,149,150,151,152,153,154,155,156,157,158,159,160,161,162,163,164,165,166,167,168,169,170,171,172,173,174,175,176,177,178);(H,6,7)/p+1/t62-,63-,64+,65+,76-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92+,96-,97-,98-,99-,100-;/m0./s1
InChIKeyMHOPDBXQYRGTBE-WNPGFBAXSA-O
Commercial & Availability
Standard Pack Sizes0.25 mg / 0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Endothelin-3 (TFA) Identity and Receptor Pharmacology


Endothelin-3 (ET-3), supplied as the trifluoroacetate (TFA) salt, is a 21-amino acid bicyclic vasoactive peptide (sequence: CTCFTYKDKECVYYCHLDIIW; disulfide bridges: Cys1–Cys15, Cys3–Cys11) that is endogenously produced primarily in brain and endocrine tissues [1]. Unlike endothelin-1 (ET-1), which binds ETA and ETB receptors with comparable sub-nanomolar affinity, ET-3 displays marked receptor selectivity: it binds ETB with high affinity but has approximately two orders of magnitude lower affinity for ETA, making it a de facto ETB-preferring agonist at physiological concentrations [2]. The mature peptide sequence is 100% conserved across human, mouse, rat, and rabbit, eliminating species-dependent sequence variability as a confounding factor in translational studies [3]. The TFA salt form is supplied as a lyophilized solid with ≥97% purity (HPLC), is soluble in water, and is stored at −20°C .

Why ET-1/ET-2 Cannot Replace Endothelin-3 (TFA)


Endothelin isopeptides are not interchangeable tool compounds. ET-1 (and ET-2) activate both ETA and ETB receptors with roughly equivalent potency, whereas ET-3 possesses an intrinsic ~100-fold selectivity window favouring ETB over ETA [1]. Substituting ET-1 for ET-3 therefore conflates ETA-mediated vasoconstriction, positive ionotropy, and cell proliferation with ETB-mediated vasorelaxation, NO release, and prostacyclin production, obscuring receptor-specific conclusions [2]. ETB-selective synthetic agonists (e.g., IRL 1620, BQ-3020, sarafotoxin S6c) lack the endogenous peptide's full pharmacological fingerprint—including partial agonism characteristics, receptor trafficking behaviour, and cross-species sequence fidelity—precluding their use as drop-in replacements when the research question requires an endogenous, evolutionarily conserved ETB-preferring agonist with a defined TFA salt formulation for reproducible solubilization and storage . The specific TFA counterion further distinguishes this product from acetate or free-base preparations of ET-3, which may differ in solubility, residual moisture content, and long-term lyophilized stability [3].

Endothelin-3 (TFA) Differentiation Evidence


ETA Receptor Affinity Selectivity vs. ET-1

ET-3 binds the human ETB receptor with sub-nanomolar affinity comparable to ET-1, but its affinity for the ETA receptor is approximately two orders of magnitude (∼100-fold) lower than that of ET-1 [1]. In quantitative terms, ET-1 inhibits ¹²⁵I-ET-1 binding to rabbit saphenous vein ETA sites with a Ki of 0.08 ± 0.03 nM, whereas ET-3 displacement of ¹²⁵I-ET-1 binding is biphasic with high-affinity Ki = 0.4 ± 0.1 nM (36% of sites, corresponding to ETB) and low-affinity Ki = 37 ± 10 nM (64% of sites, corresponding to ETA) [2]. This ∼460-fold difference in the low-affinity (ETA) component versus ET-1's Ki quantitatively defines the selectivity gap. By contrast, ET-1 binds both receptor subtypes with similar high affinity, precluding its use as a receptor-discriminating tool [3].

GPCR pharmacology Endothelin receptor selectivity Vascular biology Receptor binding affinity

ETB Functional Selectivity in β-Arrestin Recruitment

In a standardized recombinant system using CHO-K1 cells expressing human ETA or ETB receptors, ET-3 induces β-arrestin recruitment with pD₂ values of 7.31 (ETA, equivalent to EC₅₀ ≈ 49 nM) and 9.44 (ETB, equivalent to EC₅₀ ≈ 0.36 nM) [1]. This represents a 135-fold functional potency preference for ETB over ETA. In contrast, ET-1 activates both receptors with similar potency; in human myometrium, ET-1 shows pD₂ = 8.24 (EC₅₀ ≈ 5.8 nM) versus ET-3 pD₂ = 7.20 (EC₅₀ ≈ 63 nM), a potency ratio of approximately 11:1 favouring ET-1 [2]. The ETB-preferring functional signature of ET-3 is consistent across multiple assay endpoints (β-arrestin, Ca²⁺ mobilization, vasorelaxation) and is not recapitulated by ET-1, ET-2, or mixed agonists.

Functional selectivity β-arrestin recruitment GPCR signalling bias CHO-K1 recombinant system

Reduced Vasoconstrictor Potency vs. ET-1

Direct head-to-head comparisons in intact tissue preparations consistently demonstrate that ET-3 is substantially less potent as a vasoconstrictor than ET-1. In the anaesthetized rat stomach, ET-1 was approximately 5- to 10-fold more potent as a vasoconstrictor, and ET-1 caused significant haemoconcentration while ET-3 did not [1]. In the perfused rat mesenteric arterial and venous vasculature, ET-3 was at least 20-fold less active than ET-1 on both sides of the circulation [2]. In the isolated superior mesenteric arterial bed, ET-3 (ED₅₀ = 411 ± 195 pmol) was approximately 4.4-fold less potent than ET-1 (ED₅₀ = 93.0 ± 40.0 pmol) [3]. This graded potency difference—rather than an all-or-none effect—provides a quantitative basis for titrating vasoconstrictor tone in experimental models.

Vasoconstriction Vascular pharmacology Gastric vasculature Mesenteric circulation

Anti-Platelet Aggregation and Haemodynamic Dissociation

Intravenous bolus administration of ET-3 (1 nmol/kg) to anaesthetised rabbits significantly inhibited ADP-induced ex vivo platelet aggregation while producing only a transient decrease in blood pressure and no change in heart rate [1]. This haemodynamic dissociation is mechanistically attributed to ET-3's preferential activation of endothelial ETB receptors, triggering cyclo-oxygenase-dependent prostacyclin release that inhibits platelet aggregation without the sustained ETA-mediated vasoconstriction and haemoconcentration characteristic of ET-1 [2]. By contrast, ET-1 at doses producing comparable anti-aggregatory effects also induces significant and sustained hypertension, haemoconcentration, and heart rate changes, reflecting its dual ETA/ETB activation profile [3]. The anti-aggregatory effect of ET-3 was abolished by piroxicam pretreatment (14 μmol/kg), confirming the prostacyclin-dependent mechanism.

Platelet aggregation Haemodynamics Prostacyclin release In vivo pharmacology

Cross-Species Sequence Conservation

The mature 21-amino-acid ET-3 peptide (CTCFTYKDKECVYYCHLDIIW) is 100% identical at the amino acid level in human, mouse, rat, and rabbit [1]. This is in contrast to ET-1, where mouse and rat sequences are identical to human, but rabbit ET-1 differs by one amino acid substitution [2]. Furthermore, ET-3 differs from ET-1 by six amino acid residues and from ET-2 by four residues, whereas ET-1 and ET-2 differ by only two residues [3]. The absolute sequence conservation of ET-3 across the four most commonly used mammalian model species eliminates peptide sequence variability as a confounding variable when comparing pharmacodynamic or pharmacokinetic data across species, a significant advantage not shared by many other GPCR peptide ligands.

Peptide sequence conservation Translational research Cross-species pharmacology Preclinical models

TFA Salt Solubility and Purity Advantages

The TFA salt form of ET-3 is supplied as a lyophilized solid with purity ≥97% by HPLC (commercial specifications typically 97.58%–99.51%) and is directly soluble in water, unlike the free base form which may require initial dissolution in 80% acetic acid followed by dilution [1]. TFA salts of basic peptides generally exhibit enhanced aqueous solubility compared to acetate or hydrochloride salts due to the strong ion-pairing capacity of the trifluoroacetate anion with lysine and arginine side chains [2]. For ET-3 specifically, which contains three lysine residues, the TFA counterion ensures consistent gravimetric accuracy and avoids the variable residual water content sometimes observed with acetate salt lyophilizates. Storage at −20°C in desiccated conditions maintains stability, and the product is recommended for use within one month once reconstituted in solution . These formulation characteristics distinguish this product from free base ET-3 preparations that require multi-step solubilization protocols introducing potential variability in final peptide concentration.

Peptide formulation TFA counterion Solubility Lyophilized stability

Endothelin-3 (TFA) Application Scenarios


ETA vs. ETB Signalling in Vascular Preparations

In isolated vessel or perfused organ studies where both ETA and ETB receptors are present (e.g., mesenteric vasculature, pulmonary artery, cerebral arteries), ET-3 at concentrations up to 10 nM selectively activates ETB receptors while producing negligible ETA-mediated contraction. This permits clean pharmacological isolation of ETB-dependent vasorelaxation, NO release, and prostacyclin production without requiring receptor antagonists that may introduce off-target effects [1]. The 135-fold functional selectivity window documented in recombinant systems translates to usable selectivity in native tissues where receptor subtype ratios may vary [2].

Prostacyclin-Dependent Anti-Thrombotic Studies

For experiments investigating ETB-mediated prostacyclin release and its downstream anti-platelet effects, ET-3 at 1 nmol/kg i.v. provides the unique advantage of inhibiting platelet aggregation while causing only transient blood pressure changes and no heart rate alteration in anaesthetised rabbit models [3]. This haemodynamic dissociation is not achievable with ET-1 at any dose, making ET-3 the obligatory tool compound for studies where cardiovascular stability must be maintained during anti-aggregatory endpoint measurements.

Multi-Species Translational Research

The 100% sequence identity of mature ET-3 across human, mouse, rat, and rabbit eliminates ligand sequence as a confounding variable in cross-species study designs. Laboratories conducting staged preclinical programmes—from transgenic mouse models through rat pharmacological characterization to rabbit haemodynamic studies—can use a single product batch across all species, ensuring that observed inter-species response differences reflect genuine receptor biology rather than peptide sequence divergence [4].

Structural Biology of ETB Receptor–Ligand Interactions

ET-3 has been co-crystallized with the human ETB receptor, providing the highest-resolution structural template for understanding ETB-selective agonist binding [5]. The defined disulfide bridge topology (Cys1–Cys15, Cys3–Cys11) and TFA salt form's suitability for precise gravimetric preparation of stock solutions make this product appropriate for cryo-EM, X-ray crystallography, NMR, and surface plasmon resonance studies requiring exact ligand concentrations and verified purity.

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